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Compound of Interest

Compound Name:
2-Hydroxy-5-

(phenylethynyl)benzoic acid

CAS No.: 32192-74-8

Cat. No.: B2850034

Get Quote

Executive Summary
This guide outlines the critical safety protocols and disposal workflows for 2-Hydroxy-5-
(phenylethynyl)benzoic acid (CAS: 111846-52-9), a compound frequently utilized in drug

discovery as a metabotropic glutamate receptor (mGluR) ligand or intermediate.

As a Senior Application Scientist, I emphasize that safe disposal is not merely a regulatory

checkbox; it is an extension of experimental integrity. Improper handling of phenolic alkynes

can lead to environmental persistence or dangerous incompatibility reactions in waste streams.

This document provides a self-validating system for the segregation, neutralization, and

destruction of this compound.

Chemical Identity & Hazard Profiling
Before initiating disposal, the waste generator must understand the physicochemical properties

that dictate the waste stream. This compound contains three distinct functional groups that

influence its reactivity and disposal: a carboxylic acid, a phenol, and an internal alkyne.
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Physicochemical Properties Table
Property Specification Disposal Implication

Molecular Formula C₁₅H₁₀O₃
Organic carbon load; requires

incineration.

Molecular Weight 238.24 g/mol N/A

Acidity (pKa) ~2.9 (Carboxyl), ~10 (Phenol)

Classify as Acidic Organic

Waste. Incompatible with

strong bases (exotherm risk).

Solubility DMSO, Methanol, dilute base
Waste often exists as a solvent

mixture.

Reactivity Phenylethynyl group (Alkyne)

Avoid Strong Oxidizers.

Alkynes can cleave or

polymerize violently under

oxidative stress.

Physical State Solid (Powder)
Dust explosion hazard if

aerosolized during transfer.

Critical Hazard Assessment
Skin/Eye Irritation: As a salicylic acid derivative, it acts as a keratolytic agent and irritant.

Aquatic Toxicity: Substituted phenols and alkynes often exhibit high acute toxicity to aquatic

life (GHS Category 1 or 2). Do not release down the drain.

Personal Protective Equipment (PPE) Matrix
Standard lab coats are insufficient for handling solid organic acids during waste transfer due to

the risk of aerosolization.

Respiratory: N95 (minimum) or P100 respirator if handling >1g of dry powder outside a fume

hood.

Dermal: Nitrile gloves (Double gloving recommended; minimum thickness 0.11 mm).
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Rationale: Phenolic compounds can permeate thin latex rapidly.

Ocular: Chemical splash goggles (ANSI Z87.1). Safety glasses are inadequate for liquid

waste pouring.

Waste Segregation Workflow
The most common failure mode in laboratory disposal is "commingling"—mixing incompatible

waste streams. 2-Hydroxy-5-(phenylethynyl)benzoic acid must be segregated into Stream C

(Organic Acids).

Incompatibility Alert
Do NOT mix with: Strong oxidizers (e.g., Nitric Acid, Peroxides). The alkyne bond is

susceptible to oxidative cleavage, which can generate heat and pressure.

Do NOT mix with: Cyanides or Sulfides. Acidic waste will liberate toxic HCN or H₂S gas.

Visual Workflow: Waste Stream Decision Tree
The following diagram illustrates the logic flow for categorizing this specific compound.
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Waste Generation:
2-Hydroxy-5-(phenylethynyl)benzoic acid

Determine Physical State

Solid / Powder

Dry

Solvated (DMSO/MeOH)

In Solution

Stream S:
Solid Hazardous Waste

Contains Halogenated
Co-solvents (DCM/Chloroform)?

Stream A:
Halogenated Organic Waste

Yes

Stream B:
Non-Halogenated Organic Waste

No

Label: 'Flammable, Irritant, Acidic'

Click to download full resolution via product page

Caption: Logic flow for segregating 2-Hydroxy-5-(phenylethynyl)benzoic acid based on

solvation state and co-solvent presence.

Step-by-Step Disposal Procedure
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Scenario A: Disposal of Dry Solid (Expired or Excess
Stock)
Objective: Secure containment for high-temperature incineration.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or amber

glass jar. Avoid metal containers due to acid corrosion.

Transfer:

Perform all transfers inside a certified chemical fume hood.

Use an antistatic spatula to minimize static discharge (alkyne risk).

Labeling:

Apply a hazardous waste label immediately.

Constituents: "2-Hydroxy-5-(phenylethynyl)benzoic acid (100%)".

Hazard Checkboxes: [x] Irritant [x] Toxic.

Storage: Store in the "Solid Waste" satellite accumulation area until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Objective: Prevent precipitation and exothermic reactions in the waste carboy.

pH Check: If the solution is highly acidic (pH < 2), consider neutralizing to pH 5-9 using

Sodium Bicarbonate (NaHCO₃) before adding to the main waste carboy.

Why? Adding concentrated acid to a general organic waste drum can cause

polymerization of other waste components.

Caution: Neutralization generates CO₂. Add base slowly to prevent foaming/splashing.

Solvent Compatibility:
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If dissolved in DMSO/Methanol: Dispose in Non-Halogenated Organic Waste.

If dissolved in DCM/Chloroform: Dispose in Halogenated Organic Waste.

Rinsing: Triple rinse the original glassware with the primary solvent (e.g., acetone or ethanol)

and add the rinsate to the waste container.

Emergency Response: Spill Management
In the event of a spill, immediate containment is required to prevent surface contamination and

inhalation.

Spill Response Protocol
Evacuate & Ventilate: If >10g of powder is aerosolized, evacuate the immediate area for 15

minutes to allow dust to settle.

PPE Upgrade: Don double nitrile gloves and N95 respirator.

Containment:

Liquid: Surround with absorbent pads or vermiculite.

Solid: Cover with a damp paper towel to prevent dust generation.

Cleanup:

Sweep/scoop material into a disposable container.

Wash the surface with 10% Sodium Carbonate (Na₂CO₃) solution to neutralize residual

acid and solubilize the phenol.

Final wipe with water.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2850034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected Assess Form

Dry Powder

Liquid Solution

Cover with wet pad
(Prevent Dust)

Absorb with Vermiculite

Wash surface with
10% Na2CO3 Dispose as HazWaste

Click to download full resolution via product page

Caption: Operational workflow for containing and cleaning spills of 2-Hydroxy-5-
(phenylethynyl)benzoic acid.

Regulatory Compliance & Final Destruction
Compliance is governed by the Resource Conservation and Recovery Act (RCRA) in the US

and equivalent local regulations.

Waste Code: While this specific compound may not have a specific "P" or "U" list code, it

falls under the characteristic of Ignitability (D001) if in flammable solvent, or general

Toxic/Irritant waste.

Ultimate Fate: The only acceptable destruction method for this compound is High-

Temperature Incineration at a licensed TSDF (Treatment, Storage, and Disposal Facility).

Mechanism: Incineration ensures the complete oxidation of the aromatic rings and the

alkyne bond, preventing the release of persistent organic pollutants (POPs).

Verification
Before signing the waste manifest:

Verify the container is sealed and free of exterior contamination.

Ensure the pH is not <2 (unless labeled specifically as Acid Waste).

Confirm no oxidizers are present in the same container.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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